[2-methyl-3-({3-methyl-2-[(4-methylphenyl)imino]-4-oxo-1,3-thiazolidin-5-ylidene}methyl)-1H-indol-1-yl]acetic acid

• Molecular Formula: C23H21N3O3S
• Molecular Weight: 419.5 g/mol
• IUPAC Name: 2-[2-methyl-3-[(Z)-[3-methyl-2-(4-methylphenyl)imino-4-oxo-1,3-thiazolidin-5-ylidene]methyl]indol-1-yl]acetic acid
• InChI: InChI=1S/C23H21N3O3S/c1-14-8-10-16(11-9-14)24-23-25(3)22(29)20(30-23)12-18-15(2)26(13-21(27)28)19-7-5-4-6-17(18)19/h4-12H,13H2,1-3H3,(H,27,28)/b20-12-,24-23?
• InChI Key: IUWXHZPLERWUNR-HTHTTXKWSA-N
• Isomeric SMILES: CC1=CC=C(C=C1)N=C2N(C(=O)/C(=C/C3=C(N(C4=CC=CC=C43)CC(=O)O)C)/S2)C
• SMILES: CC1=CC=C(C=C1)N=C2N(C(=O)C(=CC3=C(N(C4=CC=CC=C43)CC(=O)O)C)S2)C

Description

[2-methyl-3-({3-methyl-2-[(4-methylphenyl)imino]-4-oxo-1,3-thiazolidin-5-ylidene}methyl)-1H-indol-1-yl]acetic acid is a synthetic compound that has gained attention in the scientific community due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of [2-methyl-3-({3-methyl-2-[(4-methylphenyl)imino]-4-oxo-1,3-thiazolidin-5-ylidene}methyl)-1H-indol-1-yl]acetic acid involves the inhibition of various enzymes and signaling pathways. It has been found to inhibit the activity of topoisomerase II, which is essential for DNA replication and cell division. It also inhibits the activity of NF-κB, a transcription factor that regulates the expression of genes involved in inflammation and cancer. Additionally, it has been found to activate AMP-activated protein kinase (AMPK), which plays a crucial role in energy metabolism and glucose homeostasis.
Biochemical and Physiological Effects:
[2-methyl-3-({3-methyl-2-[(4-methylphenyl)imino]-4-oxo-1,3-thiazolidin-5-ylidene}methyl)-1H-indol-1-yl]acetic acid has been shown to have various biochemical and physiological effects. It has been found to decrease the levels of glucose, triglycerides, and cholesterol in the blood. It also reduces the expression of inflammatory cytokines and increases the activity of antioxidant enzymes. Additionally, it has been shown to induce apoptosis in cancer cells and inhibit their proliferation.

Advantages and Limitations for Lab Experiments

The advantages of using [2-methyl-3-({3-methyl-2-[(4-methylphenyl)imino]-4-oxo-1,3-thiazolidin-5-ylidene}methyl)-1H-indol-1-yl]acetic acid in lab experiments include its high potency and selectivity towards specific targets. It is also relatively easy to synthesize and can be modified to improve its pharmacokinetic properties. However, the limitations include its low solubility in aqueous solutions and its potential toxicity at high doses.

Future Directions

There are several future directions for research on [2-methyl-3-({3-methyl-2-[(4-methylphenyl)imino]-4-oxo-1,3-thiazolidin-5-ylidene}methyl)-1H-indol-1-yl]acetic acid. One direction is to investigate its potential as a therapeutic agent for other diseases such as Alzheimer's disease and cardiovascular disease. Another direction is to optimize its pharmacokinetic properties to improve its bioavailability and reduce its toxicity. Additionally, further studies are needed to elucidate its mechanism of action and identify its molecular targets.

Synthesis Methods

The synthesis of [2-methyl-3-({3-methyl-2-[(4-methylphenyl)imino]-4-oxo-1,3-thiazolidin-5-ylidene}methyl)-1H-indol-1-yl]acetic acid involves the reaction of 2-methyl-1H-indole-3-acetic acid with 4-methylbenzaldehyde and thiosemicarbazide. The reaction is carried out in the presence of a catalyst and under controlled conditions to yield the desired product.

Scientific Research Applications

[2-methyl-3-({3-methyl-2-[(4-methylphenyl)imino]-4-oxo-1,3-thiazolidin-5-ylidene}methyl)-1H-indol-1-yl]acetic acid has been studied for its potential therapeutic applications in various diseases such as cancer, diabetes, and inflammation. In cancer research, this compound has shown promising results in inhibiting the growth of cancer cells and inducing apoptosis. In diabetes research, it has been found to have hypoglycemic and hypolipidemic effects. In inflammation research, it has been shown to have anti-inflammatory effects.